Cas no 1807158-83-3 (2-Amino-6-(trifluoromethyl)isonicotinonitrile)

• Product Name: 2-Amino-6-(trifluoromethyl)isonicotinonitrile
• CAS No: 1807158-83-3
• MF: C₇H₄F₃N₃
• MW: 187.121971130371
• CID: 4727788
• Update Time: 2025-06-12

2-Amino-6-(trifluoromethyl)isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(trifluoromethyl)isonicotinonitrile
• FCH4062533
• AX8330635

• Inchi： 1S/C7H4F3N3/c8-7(9,10)5-1-4(3-11)2-6(12)13-5/h1-2H,(H2,12,13)
• InChI Key： YNCSUEJINXCKST-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C=C(N)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 229
• Topological Polar Surface Area: 62.7

Additional information on 2-Amino-6-(trifluoromethyl)isonicotinonitrile

Research Brief on 2-Amino-6-(trifluoromethyl)isonicotinonitrile (CAS: 1807158-83-3): Recent Advances and Applications in Chemical Biology and Medicine

The compound 2-Amino-6-(trifluoromethyl)isonicotinonitrile (CAS: 1807158-83-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The trifluoromethyl group and the amino-cyano substitution pattern on the pyridine ring make this molecule a valuable scaffold for designing novel bioactive compounds.

Recent studies have highlighted the role of 2-Amino-6-(trifluoromethyl)isonicotinonitrile as a key intermediate in the synthesis of heterocyclic compounds with potential pharmacological properties. For instance, researchers have utilized this compound to develop inhibitors targeting specific enzymes involved in inflammatory pathways and cancer progression. The trifluoromethyl group enhances the metabolic stability and bioavailability of the resulting molecules, making them attractive candidates for further preclinical evaluation.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of derivatives of 2-Amino-6-(trifluoromethyl)isonicotinonitrile as potent kinase inhibitors. The study employed structure-activity relationship (SAR) analysis to optimize the compound's binding affinity and selectivity. Molecular docking simulations revealed that the trifluoromethyl group plays a critical role in stabilizing interactions with the target protein's hydrophobic pocket, thereby improving inhibitory activity.

Another significant application of this compound lies in its use as a building block for fluorescent probes. Researchers have functionalized 2-Amino-6-(trifluoromethyl)isonicotinonitrile to create probes capable of detecting reactive oxygen species (ROS) in cellular environments. These probes exhibit high sensitivity and specificity, enabling real-time monitoring of oxidative stress in disease models such as neurodegenerative disorders and cancer.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 2-Amino-6-(trifluoromethyl)isonicotinonitrile. Recent advancements in flow chemistry and catalytic methods have addressed some of these issues, offering more efficient and sustainable routes for its production. Future research directions may focus on expanding the compound's utility in targeted drug delivery systems and combination therapies.

In conclusion, 2-Amino-6-(trifluoromethyl)isonicotinonitrile (CAS: 1807158-83-3) represents a versatile and valuable scaffold in chemical biology and medicinal chemistry. Its unique structural features and demonstrated biological activities make it a focal point for ongoing research aimed at developing novel therapeutics and diagnostic tools. Continued exploration of its derivatives and applications is expected to yield significant contributions to the field.